![molecular formula C19H25N3O3 B2751439 N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide CAS No. 1797025-76-3](/img/structure/B2751439.png)
N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide
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Description
N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide is a useful research compound. Its molecular formula is C19H25N3O3 and its molecular weight is 343.427. The purity is usually 95%.
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Scientific Research Applications
Role in Orexin Receptor Mechanisms
N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(pyridin-3-yl)oxalamide plays a significant role in the study of orexin receptors and their mechanisms, particularly in relation to compulsive food consumption and potential treatments for eating disorders. Orexins and their receptors modulate feeding, arousal, stress, and drug abuse. The effects of certain compounds on orexin receptors have been evaluated in binge eating models in rats, indicating the potential of targeting orexin receptors for novel pharmacological treatments in eating disorders with a compulsive component (Piccoli et al., 2012).
Antimicrobial and Antioxidant Activities
Research involving this compound includes exploring its antimicrobial and antioxidant properties. Compounds isolated from endophytic fungi have been assessed for antimicrobial, antioxidant, and cytotoxicity activities, contributing to the understanding of the biological activities and potential therapeutic applications of such compounds (Xiao et al., 2014).
Insecticidal Applications
The insecticidal properties of pyridine derivatives, which include compounds structurally related to this compound, have been investigated. These studies provide insights into the development of new insecticides and their efficacy against specific pests, such as the cowpea aphid (Bakhite et al., 2014).
Catalysts in Chemical Synthesis
Research on the use of pyridine derivatives as catalysts in chemical synthesis is another application area. Studies include the use of these compounds in reactions such as the methoxycarbonylation of olefins, highlighting their potential in industrial and synthetic chemistry (Zulu et al., 2020).
Radioligand Development
Compounds similar to this compound have been used in developing radioligands for receptor subtype studies. These compounds assist in understanding receptor distribution and pharmacological properties in the brain, which is crucial for developing treatments for various neurological disorders (Patel et al., 2003).
Properties
IUPAC Name |
N-[(2-methoxy-2-adamantyl)methyl]-N'-pyridin-3-yloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O3/c1-25-19(14-6-12-5-13(8-14)9-15(19)7-12)11-21-17(23)18(24)22-16-3-2-4-20-10-16/h2-4,10,12-15H,5-9,11H2,1H3,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSHHEEQOLQWCLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(C2CC3CC(C2)CC1C3)CNC(=O)C(=O)NC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.